Cas no 22865-48-1 (Benzene,1-methyl-4-[(4-nitrophenyl)thio]-)

• Product Name: Benzene,1-methyl-4-[(4-nitrophenyl)thio]-
• CAS No: 22865-48-1
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• CID: 284179
• PubChem ID: 89869
• Update Time: 2025-04-19

Benzene,1-methyl-4-[(4-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-4-[(4-nitrophenyl)thio]-
• 1-methyl-4-(4-nitrophenyl)sulfanylbenzene
• (4-nitrophenyl)-(4-tolyl)thioether
• 1-methyl-4-[(4-nitrophenyl)thio]-benzene
• 4-methyl-4'-nitro-diphenyl sulphide
• 4-methyl-4'-nitrodiphenylsulfide
• 4-methylphenyl 4-nitrophenyl sulfide
• 4-nitro-4'-methyldiphenylsulphide
• 4-nitrophenyl 4-methylphenyl sulfide
• AC1L3IS6
• AC1Q20YN
• AR-1K9539
• CCG-43823
• EINECS 245-271-8
• NSC149653
• p-((p-Nitrophenyl)thio)toluene
• SureCN6577902
• AKOS003235542
• NSC-149653
• NS00027278
• P-[(P-NITROPHENYL)THIO]TOLUENE
• Benzene, 1-methyl-4-((4-nitrophenyl)thio)-
• (4-nitrophenyl)(p-tolyl)sulfane
• SR-01000633708-1
• 22865-48-1
• NSC 149653
• SCHEMBL6577902
• SKB6D2FB97
• 1-[(4-METHYLPHENYL)SULFANYL]-4-NITROBENZENE
• 1-METHYL-4-((4-NITROPHENYL)THIO)BENZENE
• UNII-SKB6D2FB97
• DTXSID20177405

• Inchi： 1S/C13H11NO2S/c1-10-2-6-12(7-3-10)17-13-8-4-11(5-9-13)14(15)16/h2-9H,1H3
• InChI Key： DLQBSTSAXPLSIP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 245.05113
• Monoisotopic Mass: 245.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 43.14
• LogP: 4.57760